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Introduction

Myraldyl Acetate, known chemically as 4-(4-Methyl-3-pentenyl)-3-cyclohexenylmethyl acetate,
is a synthetic aroma chemical valued for its complex floral and fruity fragrance profile.[1] It is
not a pharmaceutical compound and possesses no known therapeutic mechanism of action.
This document provides an in-depth technical overview of its discovery within the fragrance
industry, its historical development, synthesis, and a summary of its toxicological data for a
scientific audience. The information presented here is intended for professionals in chemistry
and toxicology, and it should be noted that the core application of this molecule is in the
formulation of fragrances for consumer goods.

Discovery and Historical Development

The development of Myraldyl Acetate is situated within the broader history of synthetic
fragrance chemistry, which seeks to create novel scent molecules or replicate rare or
expensive natural odors. While a specific date for its initial synthesis is not readily available in
the public domain, its development is a product of the ongoing research and development
efforts by flavor and fragrance companies to expand the perfumer's palette. Givaudan, a
leading company in the flavor and fragrance industry, is a key manufacturer and supplier of
Myraldyl Acetate.[2] Its creation was likely driven by the demand for stable, long-lasting, and
cost-effective floral scents for use in a wide range of consumer products, including perfumes,
soaps, and detergents.[1]
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Chemical Properties and Synthesis

Myraldyl Acetate is a racemic mixture with the molecular formula C15H2402 and a molecular
weight of 236.35 g/mol .

Synthesis Workflow

The industrial synthesis of Myraldyl Acetate is typically achieved through a Diels-Alder
reaction, a powerful tool in organic chemistry for forming cyclic compounds. This method is
noted for its efficiency in creating molecular complexity.[3] The general workflow involves the
reaction of a diene with a dienophile to form the cyclohexene ring structure, followed by
subsequent chemical modifications to yield the final acetate ester.
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A simplified workflow for the synthesis of Myraldyl Acetate.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1169923?utm_src=pdf-body-img
https://www.benchchem.com/product/b1169923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Toxicological Data

As a fragrance ingredient, Myraldyl Acetate has been subject to toxicological review to ensure

its safety for use in consumer products. The Research Institute for Fragrance Materials (RIFM)

has published a safety assessment of Myraldyl Acetate.[4][5] The following tables summarize

the available quantitative data from these assessments.

Endpoint

Result

Method

Reference

Genotoxicity

Non-mutagenic

Bacterial Reverse
Mutation Assay
(OECD TG 471)

[4]

Not expected to be

Phototoxicity/Photoall ] Based on UV/Vis
L phototoxic/photoallerg [4]
ergenicity _ spectra
enic
Below Threshold of
_ o Toxicological Concern ~ N/A (No data
Systemic Toxicity

(Repeated Dose)

(TTC) for a Cramer
Class | material at

current use levels.

available, TTC

approach used)

[4]

Reproductive Toxicity

Below Threshold of
Toxicological Concern
(TTC) for a Cramer
Class | material at

current use levels.

N/A (No data
available, TTC

approach used)

[4]
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Physicochemical
and Environmental

Data

Parameter Value Method Reference
Molecular Formula C15H2402 - [6]
Molecular Weight 236.35 g/mol - [6]

Persistence,

Bioaccumulation, and

Not considered a PBT

IFRA Environmental

[4]

o substance Standards
Toxicity (PBT)
] - o OECD Test Method
Biodegradability Readily biodegradable o [2]
Guidelines

Conclusion

Myraldyl Acetate is a synthetic fragrance ingredient with a well-characterized chemical

structure and toxicological profile. Its history is rooted in the innovation of the fragrance

industry, where it serves as a key component in creating floral and fruity scents. While it is not a

pharmaceutical agent and lacks a pharmacological mechanism of action, the available

scientific data on its synthesis and safety are robust. This technical guide provides a

consolidated overview of the existing knowledge on Myraldyl Acetate for a scientific audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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